Cas no 1067631-21-3 ((1S,2R)-1N-cbz-cyclohexane-1,2-diamine)

• Product Name: (1S,2R)-1N-cbz-cyclohexane-1,2-diamine
• CAS No: 1067631-21-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 860044
• Update Time: 2026-04-29

(1S,2R)-1N-cbz-cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1N-cbz-cyclohexane-1,2-diamine
• benzyl N-[(1S,2R)-2-aminocyclohexyl]carbamate
• Benzyl N-(2-aminocyclohexyl)carbamate
• oxalic acid

Additional information on (1S,2R)-1N-cbz-cyclohexane-1,2-diamine

Comprehensive Overview of (1S,2R)-1N-cbz-cyclohexane-1,2-diamine (CAS No. 1067631-21-3): Properties, Applications, and Industry Insights

The compound (1S,2R)-1N-cbz-cyclohexane-1,2-diamine (CAS No. 1067631-21-3) is a chiral diamine derivative with significant relevance in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable building block for asymmetric synthesis, particularly in the development of bioactive molecules. The Cbz (carbobenzyloxy) protecting group enhances its stability and selectivity, making it a preferred choice for researchers focusing on peptide coupling and catalyst design.

In recent years, the demand for chiral auxiliaries like (1S,2R)-1N-cbz-cyclohexane-1,2-diamine has surged due to advancements in drug discovery and green chemistry. This compound is often searched alongside terms such as "chiral diamine applications", "asymmetric synthesis building blocks", and "Cbz-protected amines in pharmaceuticals". Its role in enantioselective reactions, such as hydrogenation and cycloaddition, aligns with the industry's shift toward sustainable and efficient synthetic methodologies.

From a structural perspective, the cyclohexane-1,2-diamine backbone provides rigidity and stereocontrol, while the Cbz group offers orthogonal protection compatibility. This dual functionality enables chemists to explore complex molecular architectures, addressing challenges in targeted drug delivery and catalysis. Researchers frequently inquire about its solubility in organic solvents, storage conditions, and compatibility with metal catalysts, reflecting its versatility in lab-scale and industrial applications.

The synthesis of (1S,2R)-1N-cbz-cyclohexane-1,2-diamine typically involves enantioselective reduction or resolution techniques, with yields optimized through modern catalytic systems. Its CAS No. 1067631-21-3 serves as a critical identifier in regulatory documentation and patent filings. As the pharmaceutical industry emphasizes chiral purity and cost-effective scaling, this compound's role in producing intermediates for antiviral and anticancer agents continues to grow.

Emerging trends also highlight its potential in bioconjugation and material science, where its amine groups facilitate crosslinking in polymer networks. Environmental considerations, such as biodegradable catalyst design, further drive interest in derivatives of cyclohexane-1,2-diamine. For suppliers and manufacturers, ensuring high HPLC purity and batch-to-batch consistency remains a priority to meet stringent industry standards.

In summary, (1S,2R)-1N-cbz-cyclohexane-1,2-diamine exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, catalysis, and advanced materials, making it a focal point for academic and industrial research. By addressing common queries like "synthetic routes for Cbz-protected diamines" and "chiral resolution techniques", this overview aims to bridge knowledge gaps and inspire further exploration of its capabilities.